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Compound of Interest

Compound Name: BocNH-PEG2-CH2COONHS

CAS No.: 1356229-07-6

Cat. No.: B15548237

Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with BocNH-PEG2-CH2COONHS.

Adherence to these procedures is vital for ensuring laboratory safety and maintaining the

integrity of your experiments.

Immediate Safety and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for BocNH-PEG2-CH2COONHS is not readily

available, data from analogous compounds such as Boc-NH-PEG-NH2 suggest that it may not

be classified as a hazardous substance.[1] However, as the chemical, physical, and

toxicological properties have not been thoroughly investigated, it is imperative to handle it with

care, employing standard laboratory safety protocols.[1]

The following table summarizes the recommended personal protective equipment to be used

when handling BocNH-PEG2-CH2COONHS.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye Protection Safety Goggles ANSI Z87.1 compliant

Protects eyes from

potential splashes of

the compound or

solvents.

Hand Protection Nitrile Gloves

ASTM D6978

(chemotherapy glove

standard) or

equivalent

Provides a barrier

against skin contact.

[2] Change gloves

immediately if

contaminated.

Body Protection Laboratory Coat Standard lab coat

Protects skin and

clothing from

accidental spills.

Respiratory Fume Hood N/A

All handling of the

solid compound and

its solutions should be

performed in a

certified fume hood.

Operational Plan: Step-by-Step Handling Protocol
BocNH-PEG2-CH2COONHS is an N-hydroxysuccinimide (NHS) ester, which is sensitive to

moisture and should be handled accordingly to prevent hydrolysis.[3][4][5]

Preparation and Handling of Solid Compound:
Acclimatization: Before opening, allow the vial of BocNH-PEG2-CH2COONHS to equilibrate

to room temperature to prevent moisture condensation.[4]

Weighing: Conduct all weighing and handling of the solid compound inside a fume hood.

Atmosphere: For applications sensitive to moisture, consider using a glove box with an inert

atmosphere.
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Dissolving the Compound:
Solvent Choice: Use an anhydrous, amine-free solvent such as dimethylformamide (DMF) or

dimethyl sulfoxide (DMSO).[3][6][7] Ensure the DMF is of high quality and does not have a

fishy odor, which would indicate the presence of dimethylamine that can react with the NHS

ester.[6]

Solution Preparation: Prepare solutions immediately before use as the NHS ester moiety can

hydrolyze in the presence of water.[4] Stock solutions are not recommended for storage.[3]

[4]

Dissolution Technique: To dissolve, add the anhydrous solvent to the vial containing the

BocNH-PEG2-CH2COONHS.[3] Mix gently by pipetting or vortexing to ensure complete

dissolution.[3]

Reaction Conditions:
pH: The reaction of NHS esters with primary amines is highly pH-dependent, with an optimal

pH range of 8.3-8.5.[6][7]

Buffers: Use non-amine containing buffers such as phosphate-buffered saline (PBS) or

sodium bicarbonate buffer.[4][7] Avoid buffers containing primary amines like Tris or glycine,

as they will compete with the intended reaction.[4]

Temperature: Reactions can typically be carried out at room temperature for 1-4 hours or on

ice overnight.[6][7]

Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Waste Segregation: All materials that have come into contact with BocNH-PEG2-
CH2COONHS, including pipette tips, tubes, and gloves, should be considered chemical

waste.

Liquid Waste: Collect all liquid waste containing the compound in a designated, properly

labeled, and sealed chemical waste container.
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Solid Waste: Dispose of contaminated solid waste, such as gloves and weighing paper, in a

designated solid chemical waste container.

Disposal Protocol: Follow all local, state, and federal regulations for the disposal of chemical

waste. If you are unsure about the proper procedures, consult your institution's

Environmental Health and Safety (EHS) department.

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling and use of BocNH-PEG2-
CH2COONHS in a typical laboratory setting.
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Caption: Workflow for handling BocNH-PEG2-CH2COONHS from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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